Cas no 3825-18-1 (a-D-Mannopyranosyl fluoride, tetrabenzoate)

• Product Name: a-D-Mannopyranosyl fluoride, tetrabenzoate
• CAS No: 3825-18-1
• MF: C₃₄H₂₇FO₉
• MW: 598.57
• CID: 5111194
• Update Time: 2026-03-03

a-D-Mannopyranosyl fluoride, tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranosyl fluoride, tetrabenzoate
• 1-Fluoro-1-deoxy-alpha-D-mannopyranose-2,3,4,6-tetrabenzoate
• [(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-fluorooxan-2-yl]methyl benzoate

• Inchi： 1S/C34H27FO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1
• InChI Key： OWVCLZCQOHOGFK-ZNOUKXQUSA-N
• SMILES： F[C@@H]1[C@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 964
• XLogP3: 6.8
• Topological Polar Surface Area: 114